Tert-butyl cyclopentanecarboxylate
Overview
Description
Tert-butyl cyclopentanecarboxylate is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications : The tert-butyl group, similar to "Tert-butyl cyclopentanecarboxylate", is a common motif in medicinal chemistry. However, its incorporation into bioactive compounds can lead to unwanted property modulation like increased lipophilicity and decreased metabolic stability. Research has explored alternative substituents to mitigate these issues (Westphal et al., 2015).
Crystallography and Supramolecular Chemistry : Studies involving disubstituted and trisubstituted cyclopentane derivatives, including tert-butyl derivatives, have shown the formation of racemic crystals determined by intermolecular hydrogen bonds. This is significant for understanding the basic forms of supramolecular self-assembly (Kălmăn et al., 2001).
Synthetic Organic Chemistry : Tert-butyl phenylazocarboxylates, which are structurally related to "this compound", serve as versatile building blocks in synthetic organic chemistry. They enable nucleophilic substitutions and radical reactions, including oxygenation, halogenation, and coupling reactions (Jasch et al., 2012).
Chemical Synthesis : The tert-butyl group is utilized in the synthesis of various organic compounds, demonstrating its versatility in chemical synthesis. For example, it's used in directed hydrogenation methodologies to yield specific diastereomers of cyclopentanecarboxylic acid methyl esters (Smith et al., 2001).
Nanotechnology and Sensor Applications : Tert-butyl carbazole derivatives, akin to "this compound", have been used to create strong blue emissive nanofibers. These nanofibers can function as fluorescent sensory materials for detecting volatile acid vapors, illustrating the compound's potential in nanotechnology and sensory applications (Sun et al., 2015).
Properties
IUPAC Name |
tert-butyl cyclopentanecarboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O2/c1-10(2,3)12-9(11)8-6-4-5-7-8/h8H,4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQNHTMOGCGLHIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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